Cas no 4383-07-7 (2-(hydroxymethyl)-4-methylphenol)

2-(Hydroxymethyl)-4-methylphenol is a phenolic compound characterized by the presence of both a hydroxymethyl and a methyl substituent on the aromatic ring. This structure imparts reactivity suitable for applications in organic synthesis, particularly as an intermediate in the production of resins, pharmaceuticals, and specialty chemicals. Its dual functional groups enable participation in condensation and cross-linking reactions, making it valuable in polymer chemistry. The compound exhibits moderate solubility in polar solvents and stability under standard conditions, facilitating handling and storage. Its defined purity and consistent performance make it a reliable choice for industrial and research applications requiring precise phenolic derivatives.
2-(hydroxymethyl)-4-methylphenol structure
4383-07-7 structure
Product Name:2-(hydroxymethyl)-4-methylphenol
CAS No:4383-07-7
MF:C8H10O2
MW:138.163802623749
MDL:MFCD06202805
CID:333381
PubChem ID:257452
Update Time:2025-10-31

2-(hydroxymethyl)-4-methylphenol Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol,2-hydroxy-5-methyl-
    • 2-(hydroxyMethyl)-4-Methylphenol
    • 2-(hydroxymethyl)-4-methyl-phenol
    • 2-hydroxy-5-methylbenzyl alcohol
    • 4-methyl-2-hydroxybenzyl alcohol
    • 4-methyl-2-hydroxymethylphenol
    • 5-methyl-2-hydroxybenzyl alcohol
    • 5-methylsalicylic alcohol
    • homosaligenine
    • A826460
    • Benzenemethanol, 2-hydroxy-5-methyl-
    • 4-methyl-6-hydroxymethylphenol
    • AE-562/43461492
    • 5-Methylsalicyl alcohol
    • CS-0452562
    • Benzyl alcohol, 2-hydroxy-5-methyl-
    • NSC85475
    • DTXSID70292778
    • Q27894443
    • NSC-85475
    • MFCD06202805
    • AKOS012630009
    • BS-41666
    • O-Methylol-p-cresol
    • UNII-19A102730X
    • 19A102730X
    • 2-Hydroxy-5-methylbenzenemethanol
    • hydroxymethyl-p-cresol
    • 2-(Hydroxymethyl)-4-methylphenol #
    • SCHEMBL255991
    • 4383-07-7
    • EN300-1848629
    • (2-Hydroxy-5-methylphenyl)methanol
    • 2-Hydroxymethyl-4-methylphenol
    • Homosaligenin
    • A11080
    • 2-(hydroxymethyl)-4-methylphenol
    • MDL: MFCD06202805
    • Inchi: 1S/C8H10O2/c1-6-2-3-8(10)7(4-6)5-9/h2-4,9-10H,5H2,1H3
    • InChI Key: ZUVDVLYXIZFDRM-UHFFFAOYSA-N
    • SMILES: OC1=CC=C(C)C=C1CO

Computed Properties

  • Exact Mass: 138.06800
  • Monoisotopic Mass: 138.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 40.5A^2

Experimental Properties

  • Density: 1.171
  • Boiling Point: 246.3°C at 760 mmHg
  • Flash Point: 116.8°C
  • Refractive Index: 1.582
  • PSA: 40.46000
  • LogP: 1.19290

2-(hydroxymethyl)-4-methylphenol Pricemore >>

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2-(hydroxymethyl)-4-methylphenol Production Method

Additional information on 2-(hydroxymethyl)-4-methylphenol

2-(Hydroxymethyl)-4-methylphenol (CAS No. 4383-07-7): A Versatile Compound with Broad Applications

2-(Hydroxymethyl)-4-methylphenol (CAS No. 4383-07-7) is a phenolic compound that has garnered significant attention in various industries due to its unique chemical properties and wide-ranging applications. Known for its hydroxymethyl and methyl functional groups, this compound is a key intermediate in the synthesis of pharmaceuticals, cosmetics, and specialty chemicals. Its molecular structure, characterized by a phenol core, makes it a valuable building block in organic chemistry.

In recent years, the demand for 2-(hydroxymethyl)-4-methylphenol has surged, particularly in the cosmetic and personal care industry. Consumers are increasingly seeking products with natural and sustainable ingredients, and this compound fits the bill due to its mild antimicrobial and preservative properties. Researchers have also explored its potential in skincare formulations, where it acts as a stabilizer and antioxidant, addressing common concerns like oxidative stress and aging.

Another area of interest is the pharmaceutical industry, where CAS No. 4383-07-7 is used as a precursor in the synthesis of active pharmaceutical ingredients (APIs). Its ability to undergo various chemical reactions, such as esterification and etherification, makes it a versatile candidate for drug development. For instance, it has been studied in the context of anti-inflammatory and antimicrobial agents, aligning with the growing focus on novel therapeutic solutions.

The chemical industry also benefits from the compound's properties, particularly in the production of resins and adhesives. Its hydroxymethyl group enables cross-linking reactions, enhancing the durability and performance of materials. This has led to its use in high-performance coatings and composite materials, which are critical in automotive and aerospace applications.

From an environmental perspective, 2-(hydroxymethyl)-4-methylphenol is being evaluated for its biodegradability and low toxicity profile. As sustainability becomes a top priority for manufacturers, this compound offers a promising alternative to traditional synthetic chemicals. Its compatibility with green chemistry principles has sparked interest in its use for eco-friendly formulations.

In summary, 2-(hydroxymethyl)-4-methylphenol (CAS No. 4383-07-7) is a multifaceted compound with applications spanning cosmetics, pharmaceuticals, and industrial chemistry. Its adaptability and alignment with current trends in sustainability and innovation ensure its continued relevance in the global market.

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